1,2-Difluoro-3-trimethylsilylbenzene
Cat. No. B2538075
Key on ui cas rn:
138871-01-9
M. Wt: 186.277
InChI Key: KKRXYQBIDGSYLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07183447B2
Procedure details
625 ml (1 mol) of 1.6 M BuLi are added dropwise at −78° C. to a solution of 114 g (1 mol) of 1,2-difluorobenzene in 1 l of dry tetrahydrofuran. After 1 hour, 140 ml (120 g, 1.1 mol) of trimethylsilyl chloride are slowly added dropwise at −78° C. The mixture is allowed to warm to room temperature overnight, and then 200 ml of methyl tert-butyl ether and 200 ml of water are added. The organic phase is washed with water (2×100 ml) and sat. NaCl (1×100 ml) and dried using magnesium sulfate, and the solvent is removed under reduced pressure. 170 g (91%) of 5 distil over from the residue at from 100 to 102° C./70 mbar.
Identifiers
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REACTION_CXSMILES
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[Li]CCCC.[F:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][C:8]=1[F:13].[CH3:14][Si:15](Cl)([CH3:17])[CH3:16].C(OC)(C)(C)C>O1CCCC1.O>[F:6][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([Si:15]([CH3:17])([CH3:16])[CH3:14])[C:8]=1[F:13]
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Inputs
Step One
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Name
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|
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Quantity
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625 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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114 g
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Type
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reactant
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Smiles
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FC1=C(C=CC=C1)F
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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140 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)Cl
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The organic phase is washed with water (2×100 ml) and sat. NaCl (1×100 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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170 g (91%) of 5 distil over from the residue at from 100 to 102° C./70 mbar
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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FC1=C(C(=CC=C1)[Si](C)(C)C)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
